2-Oxo-4-pyridin-3-ylimidazolidine-4-carboxylic acid
Description
2-Oxo-4-pyridin-3-ylimidazolidine-4-carboxylic acid is a chemical compound that is also known as 2-Imidazolidone-4-carboxylic acid . It has an empirical formula of C4H6N2O3 and a molecular weight of 130.10 .
Synthesis Analysis
The synthesis of 2-Oxo-4-pyridin-3-ylimidazolidine-4-carboxylic acid or similar compounds often involves the use of cyclic or acyclic precursors . For instance, the synthesis of imidazopyridines can be achieved from carboxylic acid and 2,3-diaminepyridine or 3,4-diaminopyridine in polyphosphoric acid (PPA) as a dehydrating agent at an elevated temperature .Molecular Structure Analysis
The molecular structure of 2-Oxo-4-pyridin-3-ylimidazolidine-4-carboxylic acid can be represented by the SMILES stringOC(=O)C1CNC(=O)N1 . This indicates that the compound contains a carboxylic acid group (OC(=O)) and an imidazolidone ring (C1CNC(=O)N1). Physical And Chemical Properties Analysis
The physical and chemical properties of 2-Oxo-4-pyridin-3-ylimidazolidine-4-carboxylic acid include a melting point of 184-186 °C (dec.) . The compound is also stable under normal temperatures and pressures.Future Directions
The future directions for the study and application of 2-Oxo-4-pyridin-3-ylimidazolidine-4-carboxylic acid and similar compounds could involve further exploration of their potential in various fields such as pharmacology and biological medicine . Their unique properties make them promising candidates for the development of new drugs and therapies.
properties
IUPAC Name |
2-oxo-4-pyridin-3-ylimidazolidine-4-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3O3/c13-7(14)9(5-11-8(15)12-9)6-2-1-3-10-4-6/h1-4H,5H2,(H,13,14)(H2,11,12,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WSVFUVFHZNUWMG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(NC(=O)N1)(C2=CN=CC=C2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Oxo-4-pyridin-3-ylimidazolidine-4-carboxylic acid | |
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